molecular formula C18H16N2O4S B12135178 3-[[5-(4-Methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid

3-[[5-(4-Methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid

Cat. No.: B12135178
M. Wt: 356.4 g/mol
InChI Key: ZKZVDUCXMUNQAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[[5-(4-Methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid (CAS: 496024-53-4) is a thiazolidinone-derived compound featuring a benzoic acid moiety linked to a 2,4-dioxo-1,3-thiazolidin-5-yl scaffold substituted with a 4-methylanilino group. This structure combines a polar carboxylic acid group with a lipophilic aromatic system, making it a candidate for diverse biological interactions.

Properties

Molecular Formula

C18H16N2O4S

Molecular Weight

356.4 g/mol

IUPAC Name

3-[[5-(4-methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid

InChI

InChI=1S/C18H16N2O4S/c1-11-5-7-14(8-6-11)19-15-16(21)20(18(24)25-15)10-12-3-2-4-13(9-12)17(22)23/h2-9,15,19H,10H2,1H3,(H,22,23)

InChI Key

ZKZVDUCXMUNQAC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)NC2C(=O)N(C(=O)S2)CC3=CC(=CC=C3)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[[5-(4-Methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid typically involves multi-step organic reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and recrystallization are often employed to purify the final product .

Scientific Research Applications

3-[[5-(4-Methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid has diverse applications in scientific research:

Mechanism of Action

The mechanism of action of 3-[[5-(4-Methylanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid involves its interaction with specific molecular targets. The thiazolidine ring can interact with enzymes, potentially inhibiting their activity. The methylanilino group may also interact with cellular receptors, modulating various biochemical pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Scaffold Variations

2.1.1. Substituents on the Thiazolidinone Ring
  • 4-[2-(4-Dimethylaminophenyl)-4-oxo-1,3-thiazolidin-3-yl]benzoic acid (SS4): Differs in the 5-position substituent (4-dimethylaminophenyl vs. 4-methylanilino). Exhibits antibacterial activity against Staphylococcus aureus (Gram-positive) but lower activity against Escherichia coli (Gram-negative) .
  • 3-[[5-(4-Carboxyanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid: Features a 4-carboxyanilino group, increasing hydrophilicity. Likely exhibits altered pharmacokinetics due to higher polarity, reducing blood-brain barrier permeability compared to the methyl-substituted analog .
2.1.2. Modifications to the Benzoic Acid Moiety
  • {5-[(4-Methylphenyl)amino]-2,4-dioxo-1,3-thiazolidin-3-yl}acetic acid: Replaces the benzoic acid with an acetic acid chain. Reduced aromaticity may lower binding affinity to targets requiring π-π stacking interactions (e.g., enzyme active sites).

Physicochemical Properties

  • Lipophilicity: The 4-methylanilino group in the target compound increases logP compared to carboxyanilino derivatives, enhancing membrane permeability .
  • Melting Points: Target compound: Not reported. Analog with 4-carboxyanilino: Higher melting point (>250°C) due to intermolecular hydrogen bonding . SS4: Melting point ~180–185°C, reflecting moderate crystallinity .

Key Research Findings

  • SAR Insights: Electron-donating groups (e.g., methyl, methoxy) on the anilino ring enhance activity against Gram-positive bacteria but reduce solubility . Carboxylic acid substituents improve water solubility but may limit bioavailability .
  • Biological Targets: Thiazolidinone derivatives with benzoic acid moieties show promise as leucine aminopeptidase inhibitors, suggesting applications in cancer therapy . Compounds with 2-thioxo-4-thiazolidinone scaffolds (e.g., SS5) exhibit broader antifungal activity due to enhanced thiol-mediated interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.